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Compound of Interest

Compound Name: Indium--magnesium (1/3)

Cat. No.: B15487814 Get Quote

This technical guide provides a comprehensive overview of the indium-magnesium (In-Mg)

binary phase diagram, tailored for researchers, scientists, and professionals in drug

development who may utilize magnesium alloys in biomedical applications. The guide

synthesizes available data on phase equilibria, invariant reactions, and crystallographic

structures. Detailed experimental protocols for phase diagram determination are also provided,

alongside visual representations of the phase diagram and experimental workflows.

Data Presentation
The In-Mg system is characterized by the formation of several intermediate phases and a

series of invariant reactions. The quantitative data for these features are summarized in the

tables below.

Table 1: Invariant Reactions in the Indium-Magnesium System

Reaction Type Temperature (°C)
Composition (at. %
In)

Reaction

Peritectic 485.3 ~23 - 24.8 L + α ↔ β

Peritectic 333.5 ~86 L + β ↔ (In)

Note: Data primarily sourced from a study by Pickwick et al. (1969). The assessed phase

diagram by Nayeb-Hashemi and Clark (1985) provides a comprehensive review based on
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various sources.[1]

Table 2: Crystallographic Data of Phases in the Indium-Magnesium System

Phase
Pearson
Symbol

Space Group Prototype
Lattice
Parameters (Å)

(Mg) hP2 P6₃/mmc Mg
a = 3.209, c =

5.211

(In) tI2 I4/mmm In
a = 3.252, c =

4.946

β (InMg₃) hR12 R-3m a = 11.177

β'

β''

γ

Note: Data for (Mg), (In), and InMg₃ are from established crystallographic databases and

research.[2][3][4] The β phase undergoes ordering transformations to β' and β'' at lower

temperatures. Detailed crystallographic data for all intermediate phases is the subject of

ongoing research.

Table 3: Solid Solubility in the Indium-Magnesium System

Solute Solvent
Maximum
Solubility (at. %)

Temperature (°C)

In Mg > 23 485.3

Mg In ~6 160.2

Mg In 35 - 40 Room Temperature

Note: Solubility data is based on experimental findings.[1][5]
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Experimental Protocols
The determination of a binary phase diagram such as the In-Mg system relies on a combination

of experimental techniques to identify phase boundaries and the structures of the phases

present. The primary methods employed are thermal analysis, X-ray diffraction, and

metallography.

Thermal Analysis (Differential Thermal Analysis - DTA /
Differential Scanning Calorimetry - DSC)
Objective: To determine the temperatures of phase transformations (e.g., liquidus, solidus,

eutectic, peritectic, and solid-state transformations).

Methodology:

Alloy Preparation: A series of alloys with varying compositions across the entire In-Mg range

are prepared from high-purity indium and magnesium. The metals are typically weighed and

melted together in an inert atmosphere (e.g., argon) within a crucible (e.g., alumina or

graphite) to prevent oxidation. The molten alloys are homogenized by stirring or shaking and

then slowly cooled to ensure compositional uniformity.

DTA/DSC Measurement: A small, representative sample of each alloy is placed in the

DTA/DSC instrument alongside an inert reference material (e.g., alumina). The samples are

heated to a temperature where they are fully liquid and then cooled at a controlled, slow rate

(e.g., 1-10 °C/min).

Data Analysis: The DTA/DSC instrument measures the temperature difference (DTA) or heat

flow difference (DSC) between the sample and the reference. Exothermic or endothermic

events in the sample, corresponding to phase transformations, appear as peaks on the

resulting thermogram. The onset and peak temperatures of these thermal events are

recorded for each composition.

Phase Boundary Determination: The transformation temperatures are plotted as a function of

composition. The liquidus, solidus, and other phase boundaries are constructed by

connecting the corresponding data points from all the alloy compositions.
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X-Ray Diffraction (XRD)
Objective: To identify the crystal structures of the different phases present at various

temperatures and compositions.

Methodology:

Sample Preparation: Alloy samples are prepared as described above. To study the phases at

different temperatures, samples are annealed at specific temperatures for a prolonged period

(hours to weeks) to achieve equilibrium, followed by rapid quenching to retain the high-

temperature phase structure at room temperature. For in-situ high-temperature XRD, the

sample is heated within the diffractometer.

XRD Analysis: The prepared samples, typically in powder or polished bulk form, are placed

in an X-ray diffractometer. A monochromatic X-ray beam is directed at the sample, and the

diffracted X-rays are detected at various angles (2θ).

Data Interpretation: The resulting XRD pattern is a plot of diffraction intensity versus 2θ. The

positions and intensities of the diffraction peaks are characteristic of the crystal structure of

the phases present. The phases are identified by comparing the experimental diffraction

pattern to known patterns from crystallographic databases (e.g., the Powder Diffraction File).

Lattice Parameter Measurement: Precise measurements of the peak positions can be used

to determine the lattice parameters of the identified phases. Changes in lattice parameters

with composition can indicate the extent of solid solubility.

Metallography
Objective: To visually observe the microstructure of the alloys, including the number,

morphology, and distribution of phases.

Methodology:

Sample Preparation: Alloy samples are mounted in a polymer resin. The mounted samples

are then ground using progressively finer abrasive papers (e.g., silicon carbide paper) to

create a flat surface. This is followed by polishing with diamond pastes of decreasing particle

size (e.g., 6 µm, 1 µm) to achieve a mirror-like finish.
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Etching: The polished surface is chemically or electrochemically etched to reveal the

microstructure. The etchant selectively attacks different phases or grain boundaries at

different rates, creating contrast that is visible under a microscope. The choice of etchant

depends on the alloy composition.

Microscopic Examination: The etched samples are examined using optical microscopy

and/or scanning electron microscopy (SEM).

Optical Microscopy: Provides information on grain size, phase distribution, and

morphology.

Scanning Electron Microscopy (SEM): Offers higher magnification and resolution. When

coupled with Energy Dispersive X-ray Spectroscopy (EDS), SEM can provide elemental

composition maps of the different phases, which is crucial for identifying the phases and

determining their compositions.

Mandatory Visualization
The following diagrams were generated using Graphviz (DOT language) to visualize the key

aspects of the indium-magnesium system and the experimental workflow for its

characterization.
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Caption: A simplified schematic of the In-Mg phase diagram highlighting key phases and

invariant reactions.
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Caption: A flowchart illustrating the typical experimental workflow for determining a binary alloy

phase diagram.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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